Cas no 1072944-44-5 (7-Chloro-3-nitroimidazo1,2-apyridine)

• Product Name: 7-Chloro-3-nitroimidazo1,2-apyridine
• CAS No: 1072944-44-5
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD11504888
• CID: 857638
• PubChem ID: 46739119
• Update Time: 2025-10-31

7-Chloro-3-nitroimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3-nitroimidazo[1,2-a]pyridine
• ACMC-2098ot
• AG-D-22364
• AK-91154
• ANW-15531
• BD229571
• CTK4A5143
• KB-46269
• MFCD11504888
• BS-25479
• 1072944-44-5
• CS-0211595
• DTXSID10674751
• AKOS006325451
• XSB94444
• 7-Chloro-3-nitroimidazo1,2-apyridine

• MDL： MFCD11504888
• Inchi： 1S/C7H4ClN3O2/c8-5-1-2-10-6(3-5)9-4-7(10)11(12)13/h1-4H
• InChI Key： OUZJWCHBKWOMPF-UHFFFAOYSA-N
• SMILES： ClC1C=CN2C(=CN=C2C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.9992041g/mol
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.66±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),

Additional information on 7-Chloro-3-nitroimidazo1,2-apyridine

Recent Advances in the Study of 7-Chloro-3-nitroimidazo[1,2-a]pyridine (CAS: 1072944-44-5): A Promising Scaffold in Medicinal Chemistry

The compound 7-Chloro-3-nitroimidazo[1,2-a]pyridine (CAS: 1072944-44-5) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold, characterized by the presence of a nitroimidazole moiety fused with a pyridine ring, has demonstrated potential in the development of novel therapeutic agents. Recent studies have explored its applications in antimicrobial, anticancer, and anti-inflammatory therapies, highlighting its importance as a key intermediate in drug discovery.

One of the most notable advancements in the study of 7-Chloro-3-nitroimidazo[1,2-a]pyridine is its role as a precursor in the synthesis of bioactive molecules. Researchers have successfully utilized this compound to develop derivatives with enhanced efficacy against drug-resistant bacterial strains. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of nitroimidazo[1,2-a]pyridine derivatives, including 7-Chloro-3-nitroimidazo[1,2-a]pyridine, which exhibited potent activity against Mycobacterium tuberculosis. The study emphasized the compound's ability to inhibit bacterial DNA synthesis, making it a promising candidate for tuberculosis treatment.

In addition to its antimicrobial properties, 7-Chloro-3-nitroimidazo[1,2-a]pyridine has shown potential in oncology research. A recent preclinical study investigated its derivatives as inhibitors of protein kinases involved in cancer cell proliferation. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain modifications to the nitroimidazo[1,2-a]pyridine core significantly enhanced selectivity for cancer-specific targets. This finding opens new avenues for the design of targeted therapies with reduced off-target effects.

The pharmacokinetic profile of 7-Chloro-3-nitroimidazo[1,2-a]pyridine has also been a focus of recent research. A 2024 study evaluated its metabolic stability and bioavailability using in vitro and in vivo models. The results indicated that the compound exhibits favorable absorption and distribution properties, though further optimization may be required to improve its half-life. These insights are critical for advancing the compound into clinical trials and ensuring its therapeutic viability.

Despite these promising developments, challenges remain in the practical application of 7-Chloro-3-nitroimidazo[1,2-a]pyridine. Issues such as solubility, toxicity, and synthetic scalability must be addressed to facilitate its transition from the laboratory to the clinic. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and fully exploit the compound's potential.

In conclusion, 7-Chloro-3-nitroimidazo[1,2-a]pyridine (CAS: 1072944-44-5) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in antimicrobial and anticancer drug development. Continued research into its derivatives and mechanisms of action will likely yield innovative therapeutic options, addressing unmet medical needs in various disease areas.